Cas no 62693-26-9 (3-(1,3-benzothiazol-2-yl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(1,3-benzothiazol-2-yl)-1,1,1-trifluoropropan-2-one
• CAS No: 62693-26-9
• MF: C₁₀H₆F₃NOS
• MW: 245.220951557159
• MDL: MFCD02931334
• CID: 434887
• PubChem ID: 11075703
• Update Time: 2025-10-30

3-(1,3-benzothiazol-2-yl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 3-(2-benzothiazolyl)-1,1,1-trifluoro-
• 3-(1,3-benzothiazol-2-yl)-1,1,1-trifluoropropan-2-one
• NLHUDQAMKLHHSW-UHFFFAOYSA-N
• 62693-26-9
• DTXSID60454363
• EN300-1932289
• CHEMBL57305

• MDL： MFCD02931334
• Inchi： 1S/C10H6F3NOS/c11-10(12,13)8(15)5-9-14-6-3-1-2-4-7(6)16-9/h1-4H,5H2
• InChI Key： NLHUDQAMKLHHSW-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 245.01228
• Monoisotopic Mass: 245.01221947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-(1,3-benzothiazol-2-yl)-1,1,1-trifluoropropan-2-one

3-(1,3-Benzothiazol-2-yl)-1,1,1-trifluoropropan-2-one: A Comprehensive Overview

3-(1,3-Benzothiazol-2-yl)-1,1,1-trifluoropropan-2-one, also known by its CAS number 62693-26-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiazole moiety with a trifluoropropanone group. The benzothiazole ring system is known for its aromatic stability and electronic properties, while the trifluoropropanone group introduces fluorine atoms, enhancing the compound's chemical reactivity and physical properties.

The synthesis of 3-(1,3-Benzothiazol-2-yl)-1,1,1-trifluoropropan-2-one typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis process to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times and reduce energy consumption. This approach has shown promising results in producing high-quality samples of the compound.

The physical properties of CAS 62693-26-9 are highly relevant to its potential applications. The compound exhibits a high melting point and good thermal stability, making it suitable for use in high-temperature environments. Additionally, its solubility in organic solvents and resistance to hydrolysis under certain conditions make it an attractive candidate for various industrial applications.

Recent research has highlighted the potential of 3-(1,3-Benzothiazol-2-yl)-1,1,1-trifluoropropan-2-one in the field of optoelectronics. The compound has been investigated as a candidate for organic light-emitting diodes (OLEDs) due to its strong fluorescence properties and ability to emit light across a wide spectrum. Studies conducted at leading research institutions have demonstrated that the compound can be integrated into OLED structures to enhance their efficiency and longevity.

In addition to its electronic applications, this compound has also been explored for its potential in drug discovery. The benzothiazole moiety is known for its bioactivity, and recent studies have focused on modifying the trifluoropropanone group to enhance pharmacokinetic properties. Researchers have reported that certain derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities.

The environmental impact of CAS 62693-26-9 is another area of active research. Scientists are investigating the compound's biodegradability and potential toxicity to aquatic life. Preliminary findings suggest that the compound may degrade under specific environmental conditions, but further studies are needed to fully understand its ecological footprint.

In conclusion, 3-(1,3-Benzothiazol-2-yl)-1,1,1-trifluoropropan-2-one (CAS No: 62693-26-9) is a versatile compound with a wide range of potential applications in materials science, electronics, and pharmaceuticals. Its unique chemical structure and favorable physical properties make it an attractive target for further research and development.